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Compound of Interest

Compound Name: DC432

Cat. No.: B12383487

Disclaimer: The specific data logger model "DC432" as requested could not be definitively
identified as a dedicated system for advanced vehicle dynamics research. The most prominent
device with this model number is a dashcam with integrated Advanced Driver Assistance
Systems (ADAS) and Driver Monitoring Systems (DMS). While this device possesses a G-
sensor and GNSS capabilities, it does not meet the requirements for a comprehensive,
scientific-grade data acquisition system for in-depth vehicle dynamics analysis.[1][2]

Therefore, this guide describes the capabilities and methodologies of a representative
advanced data acquisition system, hereafter referred to as the VDAS-Pro, suitable for
researchers, scientists, and professionals in the field. The information presented is a composite
based on the common features of high-performance data loggers used in the automotive
industry.

Core Capabilities of the VDAS-Pro

The VDAS-Pro is engineered for high-fidelity data logging of vehicle dynamics. It integrates a
wide array of sensors and data sources to provide a holistic view of a vehicle's behavior under
various dynamic conditions. The system is designed for both on-track and real-world testing
scenarios.

Data Logging and Storage

The system is capable of high-speed, synchronized data logging from multiple input channels.
Data is stored on a robust, high-capacity solid-state drive to ensure reliability in high-vibration
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environments.

Table 1: VDAS-Pro Data Logging Specifications

Parameter

Specification

Maximum Aggregate Sample Rate

> 10 kS/s

Onboard Storage

1 TB Solid-State Drive

Data Transfer Interfaces

Gigabit Ethernet, USB 3.0

File Formats

CSV, MAT, MDF

Sensor Integration

A key feature of the VDAS-Pro is its ability to interface with a diverse range of sensors critical

for vehicle dynamics studies. This includes both analog and digital sensors, as well as vehicle

bus data.

Table 2: VDAS-Pro Supported Inputs

Input Type Channels Max Sample Rate Typical Use Cases
Strain Gauges,

Analog (High Voltage) 16 10 kS/s Accelerometers,
Gyroscopes
Temperature Sensors,

Analog (Low Voltage) 8 1kS/s )
Potentiometers
Wheel Speed

Digital 8 1 MHz Sensors, Event
Markers
ECU Data (RPM,

CAN Bus 4 1 Mbit/s Throttle Position,
Steering Angle)
Vehicle Position,

GPS/IMU 1 100 Hz

Velocity, Attitude
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Experimental Protocols

Detailed and repeatable experimental protocols are crucial for valid vehicle dynamics research.
The VDAS-Pro is designed to facilitate a number of standard and custom test procedures.

Steady-State Cornering Test

Objective: To determine the understeer/oversteer characteristics of a vehicle.
Methodology:

 Instrument the vehicle with the VDAS-Pro, ensuring a high-precision GPS/IMU and a
steering wheel angle sensor are connected.

» Drive the vehicle on a large, constant-radius skidpad at a low, constant speed.

o Gradually increase the speed in discrete steps, allowing the vehicle to reach a steady-state
condition at each step.

e Log data continuously, including lateral acceleration, steering wheel angle, and vehicle
speed.

e The test is concluded when the vehicle can no longer maintain the constant radius.

Step-Steer Input Test

Objective: To analyze the transient response of the vehicle.
Methodology:

» Equip the vehicle with the VDAS-Pro, focusing on logging data from the steering wheel angle
sensor, yaw rate sensor, and lateral accelerometer at a high sampling rate.

 Drive the vehicle in a straight line at a constant speed.

o Apply a rapid, step-like input to the steering wheel to achieve a predefined lateral
acceleration.

» Hold the steering angle constant for several seconds.
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e Record the vehicle's transient response, including yaw rate and lateral acceleration
overshoot.

Visualizations
VDAS-Pro System Architecture

The following diagram illustrates the logical connections between the core components of the
VDAS-Pro system.
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VDAS-Pro System Architecture Diagram

Experimental Workflow for a Step-Steer Test

This diagram outlines the workflow for conducting a step-steer input test using the VDAS-Pro.
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Step-Steer Experimental Workflow

Conclusion
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The VDAS-Pro represents a powerful and flexible tool for researchers and scientists in the field
of vehicle dynamics. Its ability to synchronously log data from a wide variety of sensors and
vehicle systems, combined with robust data storage and a clear workflow for standardized
tests, enables the detailed analysis of vehicle behavior. This in-depth understanding is critical
for the development of safer and better-performing vehicles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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